Cas no 493036-32-1 (1-(2-aminoethyl)-1H-pyrazole-4-carboxylic acid)

1-(2-Aminoethyl)-1H-pyrazole-4-carboxylic acid is a versatile heterocyclic compound featuring both a pyrazole core and a carboxylic acid functional group, with an additional aminoethyl side chain. This structure imparts unique reactivity, making it valuable as a building block in pharmaceutical and agrochemical synthesis. The presence of multiple functional groups allows for selective modifications, enabling its use in the development of biologically active molecules. Its stability under standard conditions and compatibility with common coupling reagents enhance its utility in peptide and small-molecule derivatization. The compound is particularly useful in medicinal chemistry for designing targeted inhibitors or ligands due to its balanced polarity and structural flexibility.

1-(2-aminoethyl)-1H-pyrazole-4-carboxylic acid structure

493036-32-1 structure

Product Name:1-(2-aminoethyl)-1H-pyrazole-4-carboxylic acid

CAS No:493036-32-1

MF:C₆H₉N₃O₂

MW:155.154560804367

MDL:MFCD06804807

CID:1017650

PubChem ID:22476334

Update Time:2025-06-07

1-(2-aminoethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-carboxylicacid,1-(2-aminoethyl)-(9CI)
- 1-(2-aminoethyl)-1H-pyrazole-4-carboxylic acid
- EN300-230172
- CS-0266533
- 1H-Pyrazole-4-carboxylic acid, 1-(2-aminoethyl)-
- AKOS000312321
- SCHEMBL5732657
- 1-(2-aminoethyl)pyrazole-4-carboxylic acid
- 493036-32-1
- STL415373
- 1-(2-AMINOETHYL)-1H-PYRAZOLE-4-CARBOXYLICACID
- BBL041006
- DB-268011
- MDL： MFCD06804807
- Inchi： 1S/C6H9N3O2/c7-1-2-9-4-5(3-8-9)6(10)11/h3-4H,1-2,7H2,(H,10,11)
- InChI Key： BXMKEXGJEYDQBU-UHFFFAOYSA-N
- SMILES： OC(C1C=NN(C=1)CCN)=O

Computed Properties

Exact Mass: 155.06957
Monoisotopic Mass: 155.069476538g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -3.5
Topological Polar Surface Area: 81.1Å²

Experimental Properties

PSA: 81.14

1-(2-aminoethyl)-1H-pyrazole-4-carboxylic acid Pricemore >>

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